Cas no 82735-26-0 (6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one)

• Product name: 6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
• CAS No: 82735-26-0
• MF: C₉H₅O₃Cl₃
• MW: 267.493
• CID: 4204168
• PubChem ID: 20536339

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 6-hydroxy-3-(trichloromethyl)-
• MFCD03765183
• 6-hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one
• 6-hydroxy-3-(trichloromethyl)-3H-2-benzofuran-1-one
• 6-hydroxy-3-(trichloromethyl)-3H-isobenzofuran-1-one
• AKOS015998156
• 82735-26-0
• H34148
• SCHEMBL11252851
• ALBB-023775
• 6-hydroxy-3-(trichloromethyl)-1,3-dihydro-2-benzofuran-1-one
• LS-07534
• 6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one

• Inchi： InChI=1S/C9H5Cl3O3/c10-9(11,12)7-5-2-1-4(13)3-6(5)8(14)15-7/h1-3,7,13H
• InChI Key： NKSWQBGRTOQUBI-UHFFFAOYSA-N
• SMILES： c1cc2c(cc1O)C(=O)OC2C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 265.930427g/mol
• Monoisotopic Mass: 265.930427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 457.2±45.0 °C at 760 mmHg
• Flash Point: 230.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Hydroxy-3-(trichloromethyl)-2-benzofuran-1(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones